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Introduction Telomerase is a ribonucleoprotein enzyme that adds telomeric repeat sequences
to the ends of chromosomes, thus maintaining telomere length.[1] In most human somatic cells,
the expression of the catalytic subunit, telomerase reverse transcriptase (TERT), is repressed,
leading to telomere shortening with each cell division and eventual replicative senescence.[2]
The activation of telomerase is a critical step for cellular immortalization and is observed in
approximately 90% of human cancers.[2][3]

TERT activators are compounds designed to increase the activity of the telomerase enzyme,
offering potential therapeutic applications in regenerative medicine and for treating age-related
diseases.[4][5] These activators can function through various mechanisms, such as
upregulating the genetic expression of TERT or directly enhancing the catalytic activity of the
telomerase complex.[4] TERT Activator-2 (TA-2) is a novel small molecule compound
developed to enhance telomerase activity.

This document provides a detailed protocol for researchers to quantitatively assess the efficacy
of TERT Activator-2 by measuring its impact on telomerase activity in cultured human cells
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using a quantitative Telomeric Repeat Amplification Protocol (QqTRAP) assay.[6][7]

Potential Signaling Pathways for TERT Activation

TERT expression and telomerase activity are regulated by a complex network of signaling
pathways. TERT activators may function by modulating these pathways to upregulate TERT
transcription or enhance post-translational activation of the TERT protein.
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Potential TA-2 Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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